Cas no 53907-46-3 (2-Mercaptopropionic Acid Methyl Ester)

2-Mercaptopropionic Acid Methyl Ester Properties

Names and Identifiers

• Propanoic acid,2-mercapto-, methyl ester
• 2-Mercaptopropionic Acid Methyl Ester
• 2-Mercaptopropionic
• methyl 2-mercaptopropionate
• Methyl alpha-mercaptopropionate
• Methyl α-mercaptopropionate
• α-Mercaptopropionic acid methyl ester
• alpha-Mercaptopropionic acid methyl ester
• Methyl .alpha.-mercaptopropionate
• DTXSID10866371
• EN300-28624
• .alpha.-Mercaptopropionic acid methyl ester
• UNII-25IZE8ZJA2
• PROPIONIC ACID, 2-MERCAPTO-, METHYL ESTER
• Q27253967
• 53907-46-3
• methyl2-mercaptopropanoate
• EINECS 258-856-8
• SCHEMBL932508
• Methyl 2-sulfanylpropanoate
• Propanoic acid, 2-mercapto-, methyl ester
• Methyl 2-sulfanylpropanoate #
• AKOS009140580
• 25IZE8ZJA2
• NS00056957
• 2-Mercaptopropanoic acid methyl ester
• mercapto-propionic acid methyl ester
• methyl 2-mercaptopropanoate
• +Expand

• MDL： MFCD16041849
• InChIKey： SNWKNPMDQONHKK-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8O2S/c1-3(7)4(5)6-2/h3,7H,1-2H3
• SMILES： CC(C(=O)OC)S

Computed Properties

• Exact Mass: 120.02454
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 120.02450067g/mol
• Heavy Atom Count: 7
• Complexity: 72.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 26.3
• Boiling Point: 69-70 ºC (45 Torr)
• Vapor Pressure: 4.1±0.3 mmHg at 25°C
• Flash Point: 40.0±7.8 ºC,
• Solubility: Slightly soluble (13 g/l) (25 º C),
• Density: 1.068±0.06 g/cm3 (20 ºC 760 Torr),